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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796

This technical guide provides comprehensive information on the ionic form, shipping, and
handling of Amberlite™ SR1L Na, a strong acid cation exchange resin. It is intended for
researchers, scientists, and drug development professionals who require a thorough
understanding of this product for their work in water purification and other applications.

Core Properties and lonic Form

Amberlite™ SR1L Na is a gel-type, strong acid cation exchange resin. Its core functionality is
based on a sulfonated polystyrene-divinylbenzene copolymer matrix.[1][2] The resin is supplied
in the sodium (Na+) ionic form, making it suitable for water softening applications where it
exchanges sodium ions for hardness-causing ions like calcium (Ca2*) and magnesium (Mg2*).

[11(31[4]

Chemical and Physical Properties

A summary of the key quantitative data for Amberlite™ SR1L Na is presented in the table
below.
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Property Value

Matrix Gel, Styrene-divinylbenzene copolymer[1][2]
Functional Group Sulfonic acid[1][2]

lonic Form as Shipped Na+[1][2]

Total Exchange Capacity >1.90 eq/L[1][2]

Water Retention Capacity 41 — 49%[1][2]

Particle Diameter 600 — 800 um[1][2]

Shipping Weight 808 g/L[1][2]

Maximum Operating Temperature 120°C (248°F)[2]

Shipping and Handling Information
Proper shipping and handling are crucial to maintain the integrity and performance of
Amberlite™ SR1L Na.

o Packaging: The resin is typically supplied in 1kg jars or larger quantities.[5]

» Storage: It is recommended to store the resin in a tightly closed container at approximately
20°C.

» Handling Precautions: Avoid breathing dust, vapor, mist, or gas. It is also advised to avoid
contact with skin and eyes. In case of eye contact, rinse immediately with plenty of water and
seek medical advice.[6]

Experimental Protocols

The primary application of Amberlite™ SR1L Na is in water softening through ion exchange.
Below are detailed methodologies for key experimental procedures.

Water Softening (Service Cycle)

The fundamental principle of water softening with this resin is the exchange of sodium ions for
divalent cations (hardness) from the water.
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Methodology:

e Column Preparation: The resin is packed into a suitable ion exchange column. The bed
should be backwashed to remove any fine particles and to classify the resin beads.

e Service Flow: Hard water is passed through the resin bed at a recommended flow rate of 5 —
50 bed volumes per hour (BV/h).[2]

e lon Exchange: As the water flows through the resin, Ca?* and Mg?* ions are exchanged for
Na* ions, as described by the following reactions:[4]

o 2(R-SOs~Nat) + Ca2* = (R-SO37)2Ca?t + 2Na*
o 2(R-SOs~Na*) + Mg2* = (R-SO37)2Mg2* + 2Na*

o Monitoring: The outlet water should be monitored for hardness to determine when the resin
is exhausted and requires regeneration.

Resin Regeneration

Once the resin's capacity to exchange ions is depleted, it must be regenerated to restore it to
the sodium form.

Methodology:

o Backwash: The resin bed is first backwashed to loosen the compacted bed and remove any
filtered solids.

e Regenerant Introduction: A solution of sodium chloride (NaCl) is passed through the resin
bed. The recommended flow rate for the regenerant is 2 — 8 BV/h.[2]

o Regeneration Reaction: The high concentration of Na* ions in the brine solution reverses the
ion exchange process, displacing the captured Ca2* and Mg2* ions:

o (R-S0Os37)2Ca?* + 2Na* (excess) = 2(R-SOs~Nat) + Caz*

o (R-SO37)2Mg?* + 2Nat (excess) = 2(R-SOs~Nat) + Mg?*+
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e Rinsing: The resin bed is then rinsed to remove the excess regenerant and the displaced
hardness ions. This typically involves a slow rinse at the regeneration flow rate, followed by a

fast rinse at the service flow rate.[2]

Visualizations

The following diagrams illustrate the key processes involved in the use of Amberlite™ SR1L
Na.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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